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Compound of Interest

Compound Name: TAMRA DBCO, 5-isomer

Cat. No.: B15554467 Get Quote

Introduction
TAMRA (Tetramethylrhodamine) DBCO 5-isomer is a fluorescent probe widely utilized in

bioorthogonal chemistry for the labeling of azide-modified biomolecules.[1][2] This derivative of

the bright and photostable TAMRA fluorophore is equipped with a dibenzocyclooctyne (DBCO)

group, enabling copper-free, strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[1]

[2] The copper-free nature of this click chemistry reaction makes it particularly suitable for

applications in living cells and in vivo systems where copper catalysts can be toxic.[1] This

document provides a detailed protocol for the preparation of stock solutions of TAMRA DBCO

5-isomer, a critical first step for its successful application in research, diagnostics, and drug

development.

Product Information and Specifications
A summary of the key quantitative data for TAMRA DBCO 5-isomer is presented in Table 1.

This information is crucial for accurate preparation of stock solutions and for subsequent

experimental calculations.
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Property Value Reference

Molecular Formula C₄₆H₄₂N₄O₅ [3]

Molecular Weight 730.87 g/mol [1]

Excitation Maximum (λabs) ~541-553 nm [1][3]

Emission Maximum (λem) ~567-575 nm [1][3]

Extinction Coefficient (ε) 84,000 cm⁻¹M⁻¹ [3]

Recommended Solvents DMSO, DMF [4][5]

Storage Conditions
-20°C, protected from light,

desiccate
[1][4][5]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of TAMRA DBCO 5-isomer.

The concentration can be adjusted as needed based on specific experimental requirements.

Materials:

TAMRA DBCO 5-isomer (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Centrifuge

Procedure:
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Acclimatization: Before opening, allow the vial of lyophilized TAMRA DBCO 5-isomer to

equilibrate to room temperature for at least 20 minutes. This prevents condensation of

moisture, which can affect the stability of the compound.

Reagent Preparation: Ensure the chosen solvent (DMSO or DMF) is anhydrous. The

presence of water can affect the stability and solubility of the compound.

Calculation of Solvent Volume: To prepare a 10 mM stock solution from 1 mg of TAMRA

DBCO 5-isomer, use the following calculation:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * (1 / Concentration (mol/L)) *

1,000,000

Volume (µL) = (1 mg / 730.87 g/mol ) * (1 / 0.010 mol/L) * 1,000,000 ≈ 136.8 µL

Dissolution: Carefully add the calculated volume of anhydrous DMSO or DMF to the vial

containing the TAMRA DBCO 5-isomer powder.

Vortexing: Cap the vial tightly and vortex thoroughly for several minutes to ensure complete

dissolution of the powder. Visually inspect the solution to ensure no particulates are present.

Centrifugation: Briefly centrifuge the vial to collect the entire stock solution at the bottom of

the tube.

Storage: Store the stock solution at -20°C, protected from light. For long-term storage, it is

recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. The stock solution is stable for at least 12 months when stored

properly.[5][6]

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a TAMRA DBCO 5-isomer

stock solution.
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Workflow for Preparing TAMRA DBCO 5-isomer Stock Solution

Preparation

Dissolution

Storage

Equilibrate vial to room temperature

Calculate required solvent volume

Add anhydrous DMSO or DMF

Vortex thoroughly to dissolve

Centrifuge to collect solution

Aliquot into single-use volumes

Store at -20°C, protected from light

Click to download full resolution via product page

Caption: A flowchart outlining the sequential steps for preparing a TAMRA DBCO 5-isomer

stock solution.
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Signaling Pathway and Logical Relationships
The utility of TAMRA DBCO 5-isomer is rooted in the principles of bioorthogonal chemistry,

specifically the strain-promoted alkyne-azide cycloaddition (SPAAC). The logical relationship

for its application is depicted below.

Logical Pathway for TAMRA DBCO 5-isomer Application

Bioorthogonal Labeling Strategy

Downstream Detection

Azide-modified Biomolecule
(e.g., protein, glycan)

Strain-Promoted Alkyne-Azide
Cycloaddition (SPAAC)

TAMRA DBCO 5-isomer
(Stock Solution)

Fluorescently Labeled Biomolecule

Fluorescence Microscopy, Flow Cytometry, etc.

Click to download full resolution via product page

Caption: The logical flow from an azide-modified target to fluorescent detection using TAMRA

DBCO 5-isomer.

Conclusion
Proper preparation of stock solutions is paramount for the successful and reproducible use of

TAMRA DBCO 5-isomer in labeling experiments. By following this detailed protocol and
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adhering to the recommended storage conditions, researchers can ensure the integrity and

reactivity of this powerful fluorescent probe for their studies in cell biology, chemical biology,

and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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